Cas no 88721-81-7 (1-Azabicyclo[3.3.1]nonane-3-carbonitrile)

• Product Name: 1-Azabicyclo[3.3.1]nonane-3-carbonitrile
• CAS No: 88721-81-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 623196
• PubChem ID: 19848703
• Update Time: 2025-04-19

1-Azabicyclo[3.3.1]nonane-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonane-3-carbonitrile
• DTXSID50600579
• 88721-81-7
• SCHEMBL9374382

• Inchi： 1S/C9H14N2/c10-5-9-4-8-2-1-3-11(6-8)7-9/h8-9H,1-4,6-7H2
• InChI Key： DWARBYZRMYCUMD-UHFFFAOYSA-N
• SMILES： N12CCCC(CC(C#N)C1)C2

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines